N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(4-butylphenyl)-1-(dimethylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H29N3O3S/c1-4-5-6-15-7-9-17(10-8-15)19-18(22)16-11-13-21(14-12-16)25(23,24)20(2)3/h7-10,16H,4-6,11-14H2,1-3H3,(H,19,22)
• InChI Key: VOFHTYRFRQZVIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)N(C)C
• Molecular Formula: C18H29N3O3S
• Molecular Weight: 367.5 g/mol

Description

N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, also known as Bupivacaine, is a local anesthetic drug that is widely used in medical practice. It is a long-acting amide-type local anesthetic that is used for regional anesthesia, nerve blocks, and epidurals.

Mechanism of Action

N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide works by blocking the voltage-gated sodium channels in nerve fibers, thereby preventing the influx of sodium ions and the generation of action potentials. This results in the inhibition of nerve impulses and the prevention of pain signals from reaching the brain.
Biochemical and Physiological Effects
N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has several biochemical and physiological effects. It causes vasodilation, which leads to a decrease in blood pressure. It also inhibits the release of neurotransmitters, such as acetylcholine and norepinephrine, which are involved in the transmission of nerve impulses. N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide also causes muscle relaxation and can lead to respiratory depression if administered in high doses.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has several advantages for lab experiments. It is a long-acting local anesthetic, which makes it ideal for experiments that require prolonged nerve block. It is also relatively safe and has a low risk of toxicity when administered in appropriate doses. However, N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has some limitations. It can cause respiratory depression if administered in high doses, and it can also cause cardiac toxicity if it enters the bloodstream.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide. One area of interest is the development of new formulations that can improve the efficacy and safety of the drug. Another area of interest is the investigation of the mechanism of action of N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide and the development of new drugs that target the same pathways. Finally, there is a need for more research on the long-term effects of N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide on the nervous system and other physiological processes.
Conclusion
In conclusion, N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is a widely used local anesthetic drug that has several biochemical and physiological effects. It is used in scientific research to investigate the effects of nerve block on various physiological processes. N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has several advantages for lab experiments but also has some limitations. There are several future directions for research on N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, including the development of new formulations and the investigation of the mechanism of action.

Scientific Research Applications

N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is widely used in scientific research as a local anesthetic. It is used to block nerve impulses, thereby preventing pain signals from reaching the brain. N-(4-butylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is also used in animal studies to investigate the effects of nerve block on various physiological processes.